Cas no 71417-57-7 (7H-Benzo[c]xanthen-7-one,5,6-dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-,(5R,6R)-rel-(-)-)

• Product Name: 7H-Benzo[c]xanthen-7-one,5,6-dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-,(5R,6R)-rel-(-)-
• CAS No: 71417-57-7
• MF: C₂₅H₂₀O₉
• MW: 464.420907974243
• CID: 566746
• PubChem ID: 5487008
• Update Time: 2025-04-19

7H-Benzo[c]xanthen-7-one,5,6-dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-,(5R,6R)-rel-(-)- Chemical and Physical Properties

Names and Identifiers

• 7H-Benzo[c]xanthen-7-one,5,6-dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-,(5R,6R)-rel-(-)-
• (5S,6S)-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-5,6-dihydrobenzo[c]xanthen-7-one
• neohydnocarpin
• 7H-Benzo(c)xanthen-7-one, 5,6-dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-, cis-(-)-
• cis-(-)-5,6-Dihydro-2,3,8,10-tetrahydroxy-5-(4-hydroxy-3-methoxyphenyl)-6-(hydroxymethyl)-7H-benzo(c)xanthen-7-one
• DTXSID10221608
• 71417-57-7

• Inchi： 1S/C25H20O9/c1-33-19-4-10(2-3-15(19)28)21-12-7-16(29)17(30)8-13(12)25-22(14(21)9-26)24(32)23-18(31)5-11(27)6-20(23)34-25/h2-8,14,21,26-31H,9H2,1H3/t14-,21-/m0/s1
• InChI Key： MDUXUIQALBEIGB-QKKBWIMNSA-N
• SMILES： O1C2C=C(C=C(C=2C(C2=C1C1C=C(C(=CC=1[C@H](C1C=CC(=C(C=1)OC)O)[C@@H]2CO)O)O)=O)O)O

Computed Properties

• Exact Mass: 464.1107
• Monoisotopic Mass: 464.110732
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 814
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 994
• XLogP3: 2.8
• Topological Polar Surface Area: 157

Experimental Properties

• Density: 1.72
• Boiling Point: 804.8°C at 760 mmHg
• Flash Point: 280.7°C
• Refractive Index: 1.812
• PSA: 156.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans